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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Germanium tetraiodide (GeI₄), an inorganic compound composed of a central germanium

atom covalently bonded to four iodine atoms, is a material of significant interest in various

scientific and technological fields. Its utility as a precursor in the synthesis of germanium-based

materials for electronics and optics, as well as a reagent in organic synthesis, necessitates a

thorough understanding of its stability and reactivity.[1][2] This technical guide provides an in-

depth analysis of the core chemical and physical properties of Germanium tetraiodide, with a

focus on its stability under various conditions and its reactivity profile.

Physical and Chemical Properties
Germanium tetraiodide is an orange-to-red crystalline solid.[1][3] A summary of its key

physical properties is presented in Table 1.
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Property Value References

Molecular Formula GeI₄ [3][4]

Molecular Weight 580.26 g/mol [4][5]

Appearance Orange to red crystalline solid [1][3]

Melting Point 144 - 146 °C [3][5]

Boiling Point 350 - 377 °C [3][5]

Density 4.32 - 4.40 g/cm³ at 25 °C [3][5]

Solubility

Soluble in carbon disulfide and

benzene. Less soluble in

carbon tetrachloride and

chloroform. Reacts with water.

[1][6]

Stability of Germanium Tetraiodide
The stability of Germanium tetraiodide is influenced by temperature, moisture, and light.

Understanding these factors is crucial for its proper handling, storage, and application.

Thermal Stability
Germanium tetraiodide exhibits moderate thermal stability. It begins to decompose into

Germanium(II) iodide (GeI₂) and elemental iodine (I₂) at temperatures above its melting point.

[6][7] This decomposition process is a key consideration in its use in chemical vapor deposition

(CVD) processes for the production of germanium-based thin films.[1]

Hydrolytic Stability
GeI₄ is highly sensitive to moisture and undergoes rapid hydrolysis in the presence of water,

producing germanium dioxide (GeO₂) and hydroiodic acid (HI).[2][6][8] This reactivity

necessitates handling and storage under inert and dry conditions to prevent degradation.[5][8]

The overall hydrolysis reaction can be represented as:

GeI₄(s) + 2H₂O(l) → GeO₂(s) + 4HI(aq)
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Storage and Handling
Due to its sensitivity to moisture and light, Germanium tetraiodide should be stored in a tightly

sealed container in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or

argon).[5][8]

Reactivity of Germanium Tetraiodide
Germanium tetraiodide serves as a versatile reagent in various chemical transformations. Its

reactivity is centered around the germanium-iodine bond, which can be cleaved in the

presence of various nucleophiles and reducing agents.

Reactions with Water, Acids, and Bases
As previously discussed, GeI₄ reacts readily with water.[6] While specific details on its reactivity

with a wide range of acids and bases are not extensively documented in the readily available

literature, its reaction with hydroiodic acid is part of its synthesis from germanium dioxide.[6][9]

It is expected to react with strong bases, likely leading to the formation of germanates and

iodide salts. It is also incompatible with oxidizing agents.[8]

Reactions with Organic Compounds
Germanium tetraiodide is employed as a reagent in organic synthesis, particularly for the

formation of organogermanium compounds.[1] For instance, it reacts with tetraalkyl tin

compounds at elevated temperatures (250 °C) to yield dialkyltin diiodide and dialkylgermanium

diiodide.[6]

R₄Sn + GeI₄ → R₂SnI₂ + R₂GeI₂ (R = Et, Bu, Ph)

Reactions with Other Inorganic Compounds
GeI₄ reacts with elemental germanium and sulfur at high temperatures to produce germanium

sulfide iodides, such as GeSI₂ and Ge₂S₃I₂.[6] It also participates in reactions with metal

carbonyls. For example, its reaction with diiron nonacarbonyl in an ionic liquid at 130 °C yields

a germanium-iron cluster compound.[6]

Experimental Protocols
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Detailed experimental protocols for the synthesis and reactivity studies of Germanium
tetraiodide are often proprietary or published in specialized literature. However, general

methodologies can be outlined based on available information.

Synthesis of Germanium Tetraiodide
A common laboratory-scale synthesis involves the direct reaction of germanium metal with

elemental iodine or the reaction of germanium dioxide with concentrated hydroiodic acid.[1][6]

[9]

Method 1: Direct Reaction

Reactants: Germanium powder and solid iodine.

Procedure: A stoichiometric mixture of germanium and iodine is heated in a sealed,

evacuated quartz tube. The reaction is typically carried out at elevated temperatures,

followed by purification of the GeI₄ product, often through sublimation.

Reaction: Ge(s) + 2I₂(g) → GeI₄(g)

Method 2: Reaction with Hydroiodic Acid

Reactants: Germanium dioxide (GeO₂) and 57% hydroiodic acid (HI).

Procedure: Germanium dioxide is dissolved in concentrated hydroiodic acid. Upon cooling or

concentration, Germanium tetraiodide crystallizes from the solution and can be collected

by filtration.

Reaction: GeO₂(s) + 4HI(aq) → GeI₄(s) + 2H₂O(l)[9]

Characterization
Standard analytical techniques for characterizing the purity and structure of Germanium
tetraiodide include:

X-ray Diffraction (XRD): To confirm the crystal structure.

Melting Point Analysis: As a measure of purity.
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Elemental Analysis: To determine the stoichiometric ratio of germanium and iodine.

Conclusion
Germanium tetraiodide is a reactive inorganic compound with well-defined thermal and

hydrolytic instabilities. Its handling requires stringent anhydrous and inert conditions. The

reactivity of the Ge-I bond makes it a valuable precursor for the synthesis of a variety of

germanium-containing materials and molecules. A thorough understanding of its stability and

reactivity, as outlined in this guide, is paramount for its effective and safe utilization in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. CAS 13450-95-8: Tetraiodogermane | CymitQuimica [cymitquimica.com]

3. WebElements Periodic Table » Germanium » germanium tetraiodide
[winter.group.shef.ac.uk]

4. Germane, tetraiodo- | GeI4 | CID 83479 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. GERMANIUM TETRAIODIDE | 13450-95-8 [chemicalbook.com]

6. Germanium(IV) iodide - Wikiwand [wikiwand.com]

7. m.youtube.com [m.youtube.com]

8. ltschem.com [ltschem.com]

9. Germanium(IV) iodide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Germanium Tetraiodide: A Comprehensive Technical
Guide to its Stability and Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078950#stability-and-reactivity-of-germanium-
tetraiodide]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b078950?utm_src=pdf-body
https://www.benchchem.com/product/b078950?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/germanium-tetraiodide-dic17441.html
https://cymitquimica.com/cas/13450-95-8/
https://winter.group.shef.ac.uk/webelements/compounds/germanium/germanium_tetraiodide.html
https://winter.group.shef.ac.uk/webelements/compounds/germanium/germanium_tetraiodide.html
https://pubchem.ncbi.nlm.nih.gov/compound/83479
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3161616.htm
https://www.wikiwand.com/en/articles/Germanium_tetraiodide
https://m.youtube.com/watch?v=mHhs5OdNCJw
https://ltschem.com/msds/GeI4.pdf
https://en.wikipedia.org/wiki/Germanium(IV)_iodide
https://www.benchchem.com/product/b078950#stability-and-reactivity-of-germanium-tetraiodide
https://www.benchchem.com/product/b078950#stability-and-reactivity-of-germanium-tetraiodide
https://www.benchchem.com/product/b078950#stability-and-reactivity-of-germanium-tetraiodide
https://www.benchchem.com/product/b078950#stability-and-reactivity-of-germanium-tetraiodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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